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Compound of Interest

Compound Name: Meta Fluoxetine-d3 Hydrochloride

Cat. No.: B1157161

Get Quote

Executive Summary & Risk Profile
Meta Fluoxetine-d3 Hydrochloride is a deuterated stable isotope labeled (SIL) internal

standard used primarily in LC-MS/MS bioanalysis.[1] While chemically behaving as a potent

Selective Serotonin Reuptake Inhibitor (SSRI), its deuterated nature introduces high financial

value and sensitivity to isotopic dilution.[1]

Handling this compound requires a dual-threat mitigation strategy:

Biological Safety: Protecting the operator from potent pharmacological effects (SSRI activity)

and acute toxicity.[1]

Isotopic Integrity: Protecting the compound from moisture (H/D exchange) and cross-

contamination.[1]

Hazard Classification (GHS / CLP)
Based on the parent compound (Fluoxetine HCl), this material is classified as Hazardous.[1]

Acute Toxicity (Oral): Category 4 (H302) – Harmful if swallowed.[1][2][3]
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Serious Eye Damage: Category 1 (H318) – Causes irreversible eye damage.[1]

Aquatic Toxicity: Acute 1 (H410) – Very toxic to aquatic life with long-lasting effects.[1]

Occupational Exposure Band (OEB): Band 3/4 (Potent Compound).[1] Handle with

containment.

Personal Protective Equipment (PPE) Matrix
Rationale: Standard lab PPE is insufficient for potent drug standards in powder form due to the

risk of aerosolization during weighing.
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Protection Zone Required Equipment
Technical Rationale (The
"Why")

Respiratory
Fume Hood (Class II, Type

A2/B2) or P100 Respirator

Engineering Control Primary:

Weighing mg-quantities

generates invisible micro-

particulates.[1] If a hood is

unavailable, a P100 is

mandatory to prevent mucous

membrane absorption.[1]

Ocular
Chemical Goggles (Indirect

Vent)

Risk H318: Safety glasses with

side shields are insufficient for

powders that cause irreversible

eye damage.[1] Goggles seal

against airborne dust.[1]

Dermal (Hand)
Double Nitrile Gloves (4 mil

min.)[1]

Permeation & Visualization:

The outer glove protects the

inner glove. If the outer glove

tears, the inner glove

(preferably a contrasting color)

remains a barrier.[1] Change

outer gloves immediately after

weighing.[1]

Dermal (Body)
Tyvek® Lab Coat (or

equivalent)

Particulate Shedding: Cotton

coats trap dust.[1] Tyvek repels

particulates and prevents the

compound from migrating to

street clothes.

Operational Protocol: From Vial to Solution
Objective: Solubilize the standard without compromising operator safety or isotopic purity.

Phase 1: Receiving & Acclimatization
Step: Upon receipt, inspect the vial for cracks before opening the outer packaging.
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Critical Control Point: Allow the vial to equilibrate to room temperature in a desiccator before

opening.

Causality: Opening a cold vial (e.g., from -20°C storage) in humid air causes

condensation.[1] Moisture can lead to H/D exchange (loss of deuterium label) and

hydrolysis, ruining the standard's mass spec signature.[1]

Phase 2: Weighing (The High-Risk Step)
Location: Inside a certified chemical fume hood.

Static Control: Use an ionizing anti-static gun on the vial and spatula.[1]

Causality: Deuterated salts are often dry and static-prone.[1] Static can cause the powder

to "jump" off the spatula, creating an inhalation hazard and loss of expensive material.[1]

Technique:

Tare the receiving vessel (volumetric flask).

Transfer solid gently.[1] Do not tap the spatula on the flask rim (creates aerosols).

Recap the source vial immediately.[1]

Phase 3: Solubilization
Solvent Choice: Methanol (MeOH) is the preferred primary solvent for Fluoxetine HCl.[1]

Procedure: Add solvent to the flask inside the hood. Sonicate if necessary, but ensure the

cap is sealed with Parafilm to prevent solvent evaporation which alters concentration.[1]

Labeling: Mark the vial as "POISON / POTENT" and "LIGHT SENSITIVE".

Waste Disposal & Decontamination
Do not wash residues down the sink. Fluoxetine is highly toxic to aquatic ecosystems (H410).

[1]
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Solid Waste: All gloves, weigh boats, and paper towels used in the process must be

disposed of in RCRA Hazardous Waste containers (typically incinerated).[1]

Liquid Waste: Collect in a dedicated "Halogenated/Toxic Organic" waste stream.[1]

Surface Decontamination:

Wipe balance and hood surface with 10% Bleach (Sodium Hypochlorite) followed by 70%

Isopropanol.[1]

Mechanism:[4][5][6][7][8][9] Bleach oxidizes and degrades the amine structure; alcohol

removes the residue.
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Figure 1: Safe handling workflow for Deuterated Fluoxetine, emphasizing moisture control and

containment.
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Cayman Chemical.Safety Data Sheet: Fluoxetine (hydrochloride).[1][3][5] (Specific handling

for research-grade Fluoxetine salts).[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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